Ni2(R*COO)4(H2O)(4,4′-bipy)2—a robust homochiral quartz-like network with large chiral channels†

CrystEngComm Pub Date: 2006-11-14 DOI: 10.1039/B613047J

Abstract

The generation of a chiral network of composition, Ni2(R*COO)4(H2O)(4,4′-bipy)2 (R*COO = dehydroabietate), was achieved through the deliberate use of enantiomerically pure carboxylic acid, dehydroabietic acid, under hydrothermal conditions.

Graphical abstract: Ni2(R*COO)4(H2O)(4,4′-bipy)2—a robust homochiral quartz-like network with large chiral channels
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